Cas no 474510-50-4 (1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl)

• Product Name: 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl
• CAS No: 474510-50-4
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• CID: 5580748
• PubChem ID: 17980419
• Update Time: 2025-07-23

1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl Chemical and Physical Properties

Names and Identifiers

• 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl
• 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HYDROCHLORIDE
• EN300-7618393
• SCHEMBL5234648
• 474510-50-4

• Inchi： 1S/C4H6F3N.ClH/c1-2-3(8)4(5,6)7;/h2-3H,1,8H2;1H
• InChI Key： IQIPQZXSJZOGGT-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C=C)N)(F)F

Computed Properties

• Exact Mass: 161.0219114g/mol
• Monoisotopic Mass: 161.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl

Comprehensive Overview of 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl (CAS No. 474510-50-4): Properties, Applications, and Industry Insights

The chemical compound 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl (CAS No. 474510-50-4) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethyl group and amine hydrochloride structure, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₄H₇F₃N·HCl, highlights the presence of fluorine atoms, which are increasingly sought after in modern drug design due to their ability to enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds like 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl has surged, driven by trends in precision medicine and sustainable agriculture. Researchers frequently search for terms such as "fluorine in drug discovery" or "amine hydrochloride applications," reflecting the compound's relevance in cutting-edge science. Its CAS No. 474510-50-4 is often referenced in patents and academic papers, underscoring its role in developing next-generation therapeutics and crop protection agents.

The physicochemical properties of 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl include a moderate melting point and solubility in polar solvents, making it suitable for diverse reaction conditions. Its vinyl group allows for further functionalization, enabling chemists to create tailored derivatives for specific applications. This adaptability aligns with the growing interest in "modular synthesis" and "scalable chemical processes," topics frequently explored in industry forums and scientific literature.

From an industrial perspective, the compound's synthesis often involves catalytic fluorination techniques, a hotspot in green chemistry research. Companies optimizing "cost-effective fluorination methods" or "HCl salt purification" protocols may find CAS No. 474510-50-4 particularly relevant. Additionally, its stability under controlled conditions makes it a candidate for high-throughput screening platforms, addressing the pharmaceutical sector's need for rapid compound libraries.

Environmental and regulatory considerations surrounding fluorinated chemicals have also shaped discussions about 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with broader searches for "safe handling of amine derivatives" and "fluorochemical storage best practices," reflecting the industry's focus on responsible chemical management.

In conclusion, 1,1,1-TRIFLUOROBUT-3-EN-2-AMINE HCl (CAS No. 474510-50-4) represents a compelling case study in the intersection of fluorine chemistry and applied life sciences. Its multifaceted applications—from drug intermediates to specialty materials—position it as a compound of enduring value in research and industrial settings. As innovation in selective fluorination and amine functionalization advances, this molecule will likely remain a subject of scientific and commercial interest.